Cas no 78173-95-2 (5-Carboxymethylaminomethyl-2-thiouridine)

5-Carboxymethylaminomethyl-2-thiouridine is a synthetic nucleoside derivative with distinctive structural features. It offers enhanced stability and improved solubility in aqueous solutions. This compound is highly valued in molecular biology research due to its ability to modulate nucleic acid function and its potential in drug discovery applications. Its unique properties make it a valuable tool for scientists investigating nucleotide metabolism and gene regulation.

5-Carboxymethylaminomethyl-2-thiouridine structure

78173-95-2 structure

Product Name:5-Carboxymethylaminomethyl-2-thiouridine

CAS No:78173-95-2

MF:C₁₂H₁₇N₃O₇S

MW:347.34428191185

CID:566826

PubChem ID:3037867

Update Time:2025-07-26

5-Carboxymethylaminomethyl-2-thiouridine Chemical and Physical Properties

Names and Identifiers

- Glycine,N-[(1,2,3,4-tetrahydro-4-oxo-1-b-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl]-
- 5-(carboxymethylaminomethyl)-2-thiouridine
- 2-[[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-2-sulfanylidenepyrimidin-5-yl]methylamino]acetic acid
- N-{[4-oxo-1-(beta-D-ribofuranosyl)-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl]methyl}glycine
- DTXSID60228824
- 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)aceticacid
- cmnm(5)s(2)u
- Glycine, N-((1,2,3,4-tetrahydro-4-oxo-1-beta-D-ribofuranosyl-2-thioxo-5-pyrimidinyl)methyl)-
- 78173-95-2
- 5-Carboxymethylaminomethyl-2-thiouridine
- 2-thio-5-{[(carboxymethyl)amino]methyl}uridine
- SCHEMBL104678
- CHEBI:64336
- 5-Cmtu
- Q27133223
- 2-(((1-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl)methyl)amino)acetic acid
- Inchi： 1S/C12H17N3O7S/c16-4-6-8(19)9(20)11(22-6)15-3-5(1-13-2-7(17)18)10(21)14-12(15)23/h3,6,8-9,11,13,16,19-20H,1-2,4H2,(H,17,18)(H,14,21,23)/t6-,8-,9-,11-/m1/s1
- InChI Key： VKLFQTYNHLDMDP-PNHWDRBUSA-N
- SMILES： S=C1NC(C(CNCC(=O)O)=CN1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)=O

Computed Properties

Exact Mass: 347.07872106g/mol
Monoisotopic Mass: 347.07872106g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 541
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.5
Topological Polar Surface Area: 184Å²

5-Carboxymethylaminomethyl-2-thiouridine Pricemore >>

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